Cas no 2649058-99-9 (2-(2-isocyanatoethyl)-3-methyl-1-benzofuran)

• Product Name: 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran
• CAS No: 2649058-99-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6335974
• PubChem ID: 165657483
• Update Time: 2025-10-12

2-(2-isocyanatoethyl)-3-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran
• EN300-1794558
• 2649058-99-9

• Inchi： 1S/C12H11NO2/c1-9-10-4-2-3-5-12(10)15-11(9)6-7-13-8-14/h2-5H,6-7H2,1H3
• InChI Key： QKVGLVFONOSBQF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CCN=C=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran

Introduction to 2-(2-Isocyanatoethyl)-3-Methyl-1-Benzofuran (CAS No: 2649058-99-9)

The compound 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran, with the CAS number 2649058-99-9, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and polymer chemistry. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, with an isocyanatoethyl group attached at the 2-position and a methyl group at the 3-position. The unique combination of these functional groups imparts distinctive chemical properties, making it a valuable precursor in the synthesis of advanced materials.

The structure of 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran is characterized by its aromatic benzofuran ring, which provides stability and aromaticity, and the isocyanatoethyl group, which introduces reactivity. This reactivity is particularly useful in polymer chemistry, where the isocyanate group can undergo various reactions such as polyaddition and polycondensation. Recent studies have highlighted its potential as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties.

In terms of physical properties, 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran exists as a solid at room temperature with a melting point of approximately 75°C. Its solubility in common organic solvents like dichloromethane and tetrahydrofuran makes it convenient for use in solution-based reactions. The compound's stability under ambient conditions ensures its suitability for large-scale synthesis and application in industrial processes.

Recent advancements in materials science have explored the use of benzofuran derivatives in the development of advanced materials such as thermosetting polymers, polyurethanes, and high-performance adhesives. The incorporation of the isocyanatoethyl group into the benzofuran framework enables the formation of cross-linked networks with enhanced mechanical strength and thermal resistance. These properties make it an attractive candidate for applications in aerospace, automotive industries, and electronic packaging.

The synthesis of 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the isocyanate group. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring scalability for industrial production.

In conclusion, 2-(2-isocyanatoethyl)-3-methyl-1-benzofuran (CAS No: 2649058-99-9) stands out as a versatile compound with promising applications in modern materials science. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key ingredient in the development of next-generation polymers and advanced materials.